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Executive Summary

Calcium Lactobionate (CaLB), the calcium salt of lactobionic acid (

), exhibits complex moisture sorption behavior governed by its solid-state morphology. While
the crystalline dihydrate form is relatively stable, the amorphous form—often generated via
spray-drying—is significantly hygroscopic. This guide analyzes the thermodynamic
mechanisms of water interaction, critical relative humidity (CRH) thresholds, and the impact of
moisture-induced glass transition (

) depression on formulation stability.

Physicochemical Basis of Hygroscopicity
Chemical Structure and Water Binding

Calcium lactobionate is a coordination complex where the calcium ion is chelated by the
lactobionate anion. The molecule contains multiple hydroxyl (-OH) groups derived from the
galactose and gluconic acid moieties, creating a high density of hydrogen-bonding sites.
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o Crystalline State (Dihydrate): The lattice structure accommodates two water molecules. This
form is thermodynamically stable at ambient humidity but can dehydrate under low RH
(<15%) or elevated temperatures (>60°C).

o Amorphous State: Produced by rapid drying (e.g., spray drying), this state lacks long-range
order. It possesses a higher free volume and excess thermodynamic energy, leading to rapid
surface adsorption and bulk absorption of water vapor.

Mechanism of Moisture Sorption

The interaction follows a Type Il (sigmoidal) sorption isotherm, characteristic of hydrophilic
polymers and amorphous salts.

o Surface Adsorption (Low RH < 30%): Water molecules bind to surface hydroxyl groups
(monolayer formation).

o Bulk Absorption (Intermediate RH 30-60%): Water penetrates the amorphous matrix, acting
as a plasticizer. This increases molecular mobility and lowers the glass transition
temperature (

).

o Deliguescence/Solubilization (High RH > 70%): The material absorbs sufficient water to form
a saturated solution or "gelatinous mass," a phenomenon distinct from the sharp
deliguescence of simple salts like NaCl.

Experimental Characterization Protocols

To accurately profile the hygroscopicity of CaLB, the following self-validating protocols are
recommended.

Dynamic Vapor Sorption (DVS) Workflow

DVS is the gold standard for determining the critical relative humidity and sorption capacity.
Protocol:

o Sample Prep: Load 10-20 mg of CaLB powder into the DVS sample pan.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14053106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Drying Phase: Equilibrate at 0% RH / 25°C for 6 hours or until mass change (

) < 0.002% per minute to establish dry mass (

)

Sorption Cycle: Ramp RH from 0% to 90% in 10% increments.

Equilibrium Criteria: Maintain each step until

< 0.002% min—1,

Desorption Cycle: Ramp RH from 90% back to 0% to detect hysteresis.
Data Interpretation:

o Hysteresis: A gap between sorption and desorption curves indicates bulk absorption or
hydrate formation.

e Mass Gain: >15% gain at 80% RH classifies the material as "Very Hygroscopic" (Ph. Eur.
5.11).

Differential Scanning Calorimetry (DSC) for

Moisture acts as a plasticizer, depressing the

. This experiment maps the stability boundary.[1]

Protocol:

Conditioning: Equilibrate samples at varying RH (e.g., 11%, 33%, 53%, 75%) using
saturated salt solutions for 1 week.

Pan Loading: Hermetically seal 5—-10 mg of conditioned powder in aluminum pans to prevent
moisture loss during heating.

Thermal Cycle: Heat-Cool-Heat cycle from -40°C to 150°C at 10°C/min.

Analysis: ldentify the step change in heat flow (endothermic shift) representing
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in the first or second heating scan.

Quantitative Data: Sorption Characteristics

The following table summarizes typical moisture sorption behavior for amorphous Calcium
Lactobionate.

Relative Humidity Approx.[2][3][4][5] Physical State

. ) ] Mechanism
(RH) [6] Weight Gain (%) Observation
) Surface Adsorption
0-20% <2.0% Free-flowing powder
(Monolayer)
] ) Bulk Absorption
30 - 50% 3.0 - 8.0% Slight clumping o
(Plasticization)
60% ~12.0% Sticky / Caking onset ~ @Pproaches ambient
temp
) Saturated Solution
75 - 80% > 20.0% Gelatinous / Paste )
Formation
> 90% > 40.0% Liquid Phase Complete Dissolution

Note: Values are representative of spray-dried (amorphous) CaLB. Crystalline dihydrate forms
will show significantly lower uptake until the deliquescence point.

Stability & Phase Transition Logic

The transition from a free-flowing powder to a caked solid is driven by the depression of

below the storage temperature (
).
Visualization of Hygroscopic Failure Mode

The following diagram illustrates the pathway of moisture-induced failure in CaLB formulations.
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Caption: Figure 1.[7] Mechanism of moisture-induced phase transition in amorphous Calcium
Lactobionate, leading to caking or recrystallization.

Formulation & Handling Recommendations

Based on the hygroscopic profile, the following controls are required for drug development and
manufacturing:

 Critical Relative Humidity (CRH): While a sharp CRH is ill-defined for amorphous materials,
operational limits should be set at <40% RH to prevent the onset of

depression.

o Packaging: High-barrier packaging (e.g., Alu/Alu blisters or HDPE with desiccants) is
mandatory.

» Excipient Compatibility: Avoid co-processing with other highly hygroscopic salts (e.g., choline
chloride) which can lower the critical humidity of the mixture (Rossi's Rule).

e Drying: If wet granulation is used, ensure drying temperatures do not exceed the
of the hydrated intermediate to prevent collapse or case-hardening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics-of-calcium-lactobionate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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